4-(Cyclopentyloxy)-3-methylbenzenesulfonyl chloride

• Molecular Formula: C12H15ClO3S
• Molecular Weight: 274.76 g/mol
• IUPAC Name: 4-cyclopentyloxy-3-methylbenzenesulfonyl chloride
• InChI: InChI=1S/C12H15ClO3S/c1-9-8-11(17(13,14)15)6-7-12(9)16-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3
• InChI Key: DVDZPGLQVLJPMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)Cl)OC2CCCC2

Description

4-(Cyclopentyloxy)-3-methylbenzenesulfonyl chloride is an organic compound that belongs to the class of sulfonyl chlorides. It is characterized by the presence of a cyclopentyloxy group attached to a benzene ring, which is further substituted with a methyl group and a sulfonyl chloride group. This compound is of interest in organic synthesis and various industrial applications due to its reactivity and functional groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclopentyloxy)-3-methylbenzenesulfonyl chloride typically involves the reaction of 4-(Cyclopentyloxy)-3-methylbenzenesulfonic acid with thionyl chloride. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group. The general reaction scheme is as follows:

$$\text{4-(Cyclopentyloxy)-3-methylbenzenesulfonic acid} + \text{Thionyl chloride} \rightarrow \text{this compound} + \text{Sulfur dioxide} + \text{Hydrogen chloride}$$4-(Cyclopentyloxy)-3-methylbenzenesulfonic acid+Thionyl chloride→4-(Cyclopentyloxy)-3-methylbenzenesulfonyl chloride+Sulfur dioxide+Hydrogen chloride

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of thionyl chloride in large quantities requires proper handling and safety measures due to its corrosive nature and the release of sulfur dioxide and hydrogen chloride gases.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclopentyloxy)-3-methylbenzenesulfonyl chloride undergoes various chemical reactions, including:

Nucleophilic Substitution: The sulfonyl chloride group is highly reactive towards nucleophiles, leading to the formation of sulfonamide or sulfonate derivatives.

Reduction: The sulfonyl chloride group can be reduced to the corresponding sulfonyl hydride using reducing agents like lithium aluminum hydride.

Oxidation: The methyl group on the benzene ring can undergo oxidation to form a carboxylic acid derivative.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as amines or alcohols are commonly used under basic conditions.

Reduction: Lithium aluminum hydride or other strong reducing agents are used under anhydrous conditions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Major Products Formed

Sulfonamides: Formed by the reaction with amines.

Sulfonates: Formed by the reaction with alcohols.

Carboxylic Acids: Formed by the oxidation of the methyl group.

Scientific Research Applications

4-(Cyclopentyloxy)-3-methylbenzenesulfonyl chloride has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biological Studies: Employed in the modification of biomolecules for studying enzyme mechanisms and protein interactions.

Material Science: Utilized in the preparation of functionalized polymers and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(Cyclopentyloxy)-3-methylbenzenesulfonyl chloride involves the reactivity of the sulfonyl chloride group. This group is highly electrophilic and reacts readily with nucleophiles, leading to the formation of covalent bonds with various substrates. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.

Comparison with Similar Compounds

Similar Compounds

• 4-(Cyclopentyloxy)-3-methylbenzenesulfonic acid
• 4-(Cyclopentyloxy)-3-methylbenzenesulfonamide
• 4-(Cyclopentyloxy)-3-methylbenzenesulfonate

Uniqueness

4-(Cyclopentyloxy)-3-methylbenzenesulfonyl chloride is unique due to the presence of the sulfonyl chloride group, which imparts high reactivity and versatility in chemical transformations. This distinguishes it from its sulfonic acid, sulfonamide, and sulfonate counterparts, which have different reactivity profiles and applications.